Cas no 327069-28-3 (4-Amino-N-(2,4-dimethylphenyl)benzenesulfonamide)

• Product Name: 4-Amino-N-(2,4-dimethylphenyl)benzenesulfonamide
• CAS No: 327069-28-3
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD02575820
• CID: 1074799
• PubChem ID: 788025
• Update Time: 2025-04-20

4-Amino-N-(2,4-dimethylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(2,4-dimethylphenyl)benzenesulfonamide
• [(4-aminophenyl)sulfonyl](2,4-dimethylphenyl)amine
• AC1LG33Q
• ARONIS022696
• CTK7D7902
• Oprea1_120440
• Oprea1_610137
• SBB005720
• 4-amino-N-(2,4-dimethylphenyl)benzene-1-sulfonamide
• SCHEMBL12903521
• BBL002023
• VS-00998
• SR-01000356763
• SR-01000356763-1
• CS-0316180
• AKOS000138013
• 327069-28-3
• SB81342
• ALBB-006857
• DTXSID10354965
• MFCD02575820
• STK035192
• 4-Amino-N-(2,4-dimethyl-phenyl)-benzenesulfonamide
• AG-690/15437944

• MDL： MFCD02575820
• Inchi： 1S/C14H16N2O2S/c1-10-3-8-14(11(2)9-10)16-19(17,18)13-6-4-12(15)5-7-13/h3-9,16H,15H2,1-2H3
• InChI Key： URWZHEGLRDAZKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

4-Amino-N-(2,4-dimethylphenyl)benzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides